Cas no 6958-69-6 (2-amino-4-(2-methoxyphenyl)-6-(2-methylphenyl)pyridine-3-carbonitrile)

• Product Name: 2-amino-4-(2-methoxyphenyl)-6-(2-methylphenyl)pyridine-3-carbonitrile
• CAS No: 6958-69-6
• MF: C₂₀H₁₇N₃O
• MW: 315.368484258652
• CID: 1738101
• PubChem ID: 5230336
• Update Time: 2025-04-21

2-amino-4-(2-methoxyphenyl)-6-(2-methylphenyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2-methoxyphenyl)-6-(2-methylphenyl)pyridine-3-carbonitrile
• 6958-69-6
• DTXSID30411741

• Inchi： 1S/C20H17N3O/c1-13-7-3-4-8-14(13)18-11-16(17(12-21)20(22)23-18)15-9-5-6-10-19(15)24-2/h3-11H,1-2H3,(H2,22,23)
• InChI Key： FKOPVSMTFKVLSO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C(C#N)=C(N)N=C(C=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 315.13731
• Monoisotopic Mass: 315.137162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.9
• XLogP3: 4.4

Experimental Properties

• Density: 1.24
• Boiling Point: 492°C at 760 mmHg
• Flash Point: 251.4°C
• Refractive Index: 1.656
• PSA: 71.93